![molecular formula C10H13ClFNO B13308688 3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol](/img/structure/B13308688.png)
3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol
Description
3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol is a γ-amino alcohol derivative characterized by a propan-1-ol backbone substituted at the 3-position with a [(4-chloro-3-fluorophenyl)methyl]amino group. This structure combines a hydroxyl group for hydrophilicity with aromatic and halogenated motifs, which are common in bioactive molecules.
Properties
Molecular Formula |
C10H13ClFNO |
|---|---|
Molecular Weight |
217.67 g/mol |
IUPAC Name |
3-[(4-chloro-3-fluorophenyl)methylamino]propan-1-ol |
InChI |
InChI=1S/C10H13ClFNO/c11-9-3-2-8(6-10(9)12)7-13-4-1-5-14/h2-3,6,13-14H,1,4-5,7H2 |
InChI Key |
PNDAQDOXUISIBZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CNCCCO)F)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 4-chloro-3-fluorobenzylamine with an appropriate epoxide or halohydrin under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .
Industrial Production Methods
Industrial production methods for this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process, making it suitable for large-scale production .
Chemical Reactions Analysis
Types of Reactions
3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol undergoes various types of chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different amines or alcohols.
Substitution: The chloro and fluoro groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like sodium azide or thiols can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various amines or alcohols .
Scientific Research Applications
3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Structural Features
The following compounds share structural similarities with the target molecule, differing primarily in substituents, backbone length, or functional groups:
Physicochemical Properties
Comparative data on molecular weight, solubility, and synthesis yields:
*Estimated using fragment-based methods due to lack of experimental data.
Biological Activity
3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol, with the CAS number 1247866-45-0, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and research findings.
The molecular formula of 3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol is C₁₀H₁₃ClFNO, with a molecular weight of approximately 217.67 g/mol. The compound features a chloro and fluorine substitution on the phenyl ring, which may influence its biological properties.
| Property | Value |
|---|---|
| CAS Number | 1247866-45-0 |
| Molecular Formula | C₁₀H₁₃ClFNO |
| Molecular Weight | 217.67 g/mol |
| LogP | 1.9059 |
| PSA | 32.26 Ų |
The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in neurotransmission and inflammation. The presence of the chloro and fluorine atoms enhances lipophilicity and may improve receptor binding affinity.
Neurotransmitter Receptor Modulation
Research indicates that compounds with similar structures can act as modulators of neurotransmitter systems. For instance, the incorporation of halogen atoms can enhance the potency of drugs targeting serotonin and dopamine receptors, potentially leading to applications in treating mood disorders and neurodegenerative diseases .
Antimicrobial Activity
A study assessed the antimicrobial properties of structurally related compounds, revealing that modifications at the phenyl ring significantly influenced antibacterial efficacy. Compounds with similar substitutions exhibited activity against various Gram-positive and Gram-negative bacteria .
Case Study: Antibacterial Efficacy
- Test Organisms : Staphylococcus aureus, Escherichia coli
- Method : Agar well diffusion method
- Results : Compounds with chloro and fluorine substitutions showed zones of inhibition ranging from 9 to 12 mm.
Cytotoxicity Testing
In vitro studies have shown that derivatives of this compound can exhibit cytotoxic effects against cancer cell lines. The cytotoxicity was evaluated using various assays, demonstrating that alterations in the amino group significantly impacted cell viability.
Table: Cytotoxicity Data
| Compound | Cell Line | IC₅₀ (µM) |
|---|---|---|
| 3-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-1-ol | CEM (human leukemia) | 0.13 ± 0.06 |
| Control (5-Fluorouracil) | CEM | 0.10 ± 0.05 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
